Cas no 1708373-04-9 (Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate)

• Product Name: Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate
• CAS No: 1708373-04-9
• MF: C₁₃H₁₂BrNO₃
• MW: 310.1433
• MDL: MFCD32696855
• CID: 5065049
• Update Time: 2025-10-28

Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate
• ethyl 8-bromo-7-methyl-4-oxo-1H-quinoline-3-carboxylate

• MDL： MFCD32696855
• Inchi： 1S/C13H12BrNO3/c1-3-18-13(17)9-6-15-11-8(12(9)16)5-4-7(2)10(11)14/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： OWIUEZFVDQPAHV-UHFFFAOYSA-N
• SMILES： BrC1=C(C([H])([H])[H])C([H])=C([H])C2C(C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])N([H])C=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 394
• XLogP3: 3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate

Comprehensive Overview of Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate (CAS No. 1708373-04-9)

Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate (CAS No. 1708373-04-9) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its brominated and hydroxylated quinoline core, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to its unique structural features, which include an ethyl carboxylate group and a methyl substituent at the 7-position. These attributes make it a versatile building block for drug discovery and material science.

The growing demand for quinoline-based compounds in medicinal chemistry has propelled the interest in Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate. Recent studies highlight its role in the development of antimicrobial agents and anticancer drugs, aligning with the current focus on combating antibiotic resistance and exploring novel oncology therapies. Its bromine atom enhances reactivity, enabling further functionalization, a feature highly valued in synthetic organic chemistry. This compound’s solubility and stability under various conditions also make it a preferred choice for laboratory-scale reactions.

In the context of green chemistry, Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate has been explored for its potential in sustainable synthesis routes. With increasing emphasis on eco-friendly methodologies, researchers are investigating its use in catalytic processes and microwave-assisted reactions, which reduce solvent waste and energy consumption. This aligns with the broader industry trend toward environmentally benign chemical production. Additionally, its structural analogs have shown promise in fluorescence imaging, a hot topic in diagnostic and biomedical research.

The compound’s spectroscopic properties, including NMR and IR data, are well-documented, facilitating its identification and purity assessment. Analytical techniques such as HPLC and mass spectrometry are commonly employed to ensure quality control, a critical aspect for industries adhering to Good Manufacturing Practices (GMP). Furthermore, its crystallographic data provides insights into molecular packing and intermolecular interactions, which are essential for designing co-crystals and pharmaceutical formulations.

From a commercial perspective, Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate is available through specialized chemical suppliers, often in high purity grades (>98%). Its pricing and availability are influenced by factors such as raw material costs and synthetic complexity. Researchers frequently search for bulk suppliers or custom synthesis options, reflecting the compound’s niche yet expanding market. Regulatory compliance, including REACH and FDA guidelines, is also a key consideration for its use in drug development pipelines.

In summary, Ethyl 8-bromo-4-hydroxy-7-methylquinoline-3-carboxylate (CAS No. 1708373-04-9) represents a multifaceted compound with broad applicability in cutting-edge research. Its integration into drug discovery, material science, and sustainable chemistry underscores its importance in modern scientific endeavors. As the demand for functionalized heterocycles continues to rise, this compound is poised to remain a focal point in academic and industrial laboratories worldwide.